![molecular formula C14H13BrN2O2S B5157276 N'-[(4-bromophenyl)sulfonyl]-N-methylbenzenecarboximidamide](/img/structure/B5157276.png)
N'-[(4-bromophenyl)sulfonyl]-N-methylbenzenecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[(4-bromophenyl)sulfonyl]-N-methylbenzenecarboximidamide, commonly known as BAY 43-9006, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It was initially developed as an anti-cancer drug and has since been investigated for its ability to treat other diseases such as rheumatoid arthritis and psoriasis.
Mechanism of Action
BAY 43-9006 works by inhibiting the activity of several proteins involved in cell growth and division, including RAF kinase and VEGF receptor. By inhibiting these proteins, BAY 43-9006 can prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects:
BAY 43-9006 has been shown to have several biochemical and physiological effects. It can induce apoptosis, or programmed cell death, in cancer cells. It can also inhibit angiogenesis, the formation of new blood vessels that tumors need to grow. Additionally, BAY 43-9006 can inhibit the production of cytokines, which are involved in inflammation and the immune response.
Advantages and Limitations for Lab Experiments
One advantage of using BAY 43-9006 in lab experiments is that it has been extensively studied and its mechanism of action is well understood. Additionally, it has been shown to be effective against several types of cancer cells. However, one limitation of using BAY 43-9006 in lab experiments is that it can be toxic to normal cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of BAY 43-9006. One area of research is the development of new formulations of BAY 43-9006 that can improve its efficacy and reduce its toxicity. Another area of research is the investigation of BAY 43-9006 in combination with other drugs for the treatment of cancer. Additionally, BAY 43-9006 has potential applications in the treatment of other diseases, such as rheumatoid arthritis and psoriasis, which could be explored in future research.
Synthesis Methods
The synthesis of BAY 43-9006 involves a multi-step process that starts with the reaction of 4-bromobenzenesulfonyl chloride with N-methyl-4-aminobenzoic acid. The resulting product is then treated with thionyl chloride to form the corresponding acid chloride, which is then reacted with N-methylimidazole to produce BAY 43-9006.
Scientific Research Applications
BAY 43-9006 has been extensively studied for its anti-cancer properties. It has been shown to inhibit the growth of several types of cancer cells, including melanoma, renal cell carcinoma, and hepatocellular carcinoma. In addition to its anti-cancer properties, BAY 43-9006 has also been investigated for its potential to treat other diseases such as rheumatoid arthritis and psoriasis.
properties
IUPAC Name |
N-(4-bromophenyl)sulfonyl-N'-methylbenzenecarboximidamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BrN2O2S/c1-16-14(11-5-3-2-4-6-11)17-20(18,19)13-9-7-12(15)8-10-13/h2-10H,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEOKMBYMLVRFBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN=C(C1=CC=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.